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Compound of Interest

Compound Name:
1-Piperidin-3-Yl-Ethanone

Hydrochloride

CAS No.: 89895-05-6

Cat. No.: B1403711

Get Quote

Executive Summary & Critical Registry Notice
Target Molecule: 1-(Piperidin-3-yl)ethanone Hydrochloride Synonyms: 3-Acetylpiperidine HCl;

3-Piperidinyl methyl ketone HCl. CAS Registry Clarification:

Target CAS:89895-05-6 (1-(piperidin-3-yl)ethanone hydrochloride).[1][2]

Note: The CAS 59702-07-7 is frequently mislabeled in varying databases but formally

corresponds to 1-Methylpiperazin-2-one. This protocol specifically addresses the synthesis

of the 3-acetylpiperidine scaffold, a critical intermediate for Janus kinase (JAK) inhibitors and

GPCR ligands.

This guide details a high-fidelity synthetic route utilizing Weinreb Amide methodology. Unlike

direct hydrogenation of 3-acetylpyridine—which often suffers from over-reduction to the alcohol

—this pathway guarantees chemoselectivity for the ketone moiety while allowing for

enantioselective control if starting from chiral nipecotic acid derivatives.
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Retrosynthetic Analysis & Strategy
The synthesis is designed to overcome two primary challenges:

Chemoselectivity: Preventing the reduction of the ketone to a secondary alcohol.

Amine Protection: Managing the nucleophilic secondary amine during Grignard addition.

We utilize a 3-step protection-activation-addition sequence:

Amidation: Conversion of N-Boc-nipecotic acid to its Weinreb amide.

Grignard Addition: Controlled addition of methylmagnesium bromide. The stable 5-

membered chelate intermediate prevents double addition (tertiary alcohol formation).

Deprotection: Acidolytic cleavage of the Boc group to yield the hydrochloride salt.

Synthetic Workflow Diagram
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(Final Salt)

Precipitation
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Caption: Figure 1. Linear synthetic workflow for 3-Acetylpiperidine HCl via Weinreb Amide

strategy.

Detailed Experimental Protocols
Step 1: Synthesis of tert-butyl 3-
(methoxy(methyl)carbamoyl)piperidine-1-carboxylate
Objective: Convert the carboxylic acid to an activated Weinreb amide to facilitate selective

ketone formation.

Reagents:

N-Boc-nipecotic acid (1.0 eq)
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N,O-Dimethylhydroxylamine hydrochloride (1.2 eq)

EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

HOBt (Hydroxybenzotriazole) (1.2 eq) or T3P (Propylphosphonic anhydride)

Triethylamine (TEA) (3.0 eq)

Solvent: Dichloromethane (DCM) (10 mL/g)

Protocol:

Charge a reaction vessel with N-Boc-nipecotic acid and DCM. Cool to 0°C.[3]

Add TEA followed by EDCI and HOBt. Stir for 30 minutes to activate the acid.

Add N,O-Dimethylhydroxylamine hydrochloride in one portion.

Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours.

Workup: Quench with saturated NH₄Cl solution. Extract with DCM (3x). Wash combined

organics with 1M HCl (to remove unreacted amine), saturated NaHCO₃, and brine.[4]

Dry over Na₂SO₄, filter, and concentrate.

Checkpoint: The product is usually a viscous oil. Purity >95% is required for the next step.

Step 2: Grignard Conversion to N-Boc-3-
Acetylpiperidine
Objective: Nucleophilic addition of the methyl group. The Weinreb amide prevents over-

alkylation.[5]

Reagents:

Weinreb Amide (from Step 1) (1.0 eq)

Methylmagnesium bromide (3.0 M in ether) (1.5 eq)
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Solvent: Anhydrous THF (10 mL/g)

Protocol:

Dissolve the Weinreb amide in anhydrous THF under Nitrogen/Argon atmosphere.

Cool the solution to 0°C (Ice bath). Note: Lower temperatures (-78°C) are unnecessary for

Weinreb amides, but 0°C controls the exotherm.

Add MeMgBr dropwise over 20 minutes. Maintain internal temperature <5°C.

Stir at 0°C for 1 hour, then allow to warm to RT for 2 hours.

Critical Quench: Cool back to 0°C. Quench carefully with saturated NH₄Cl.

Why? This hydrolyzes the stable tetrahedral intermediate (see Figure 2) to release the

ketone.

Extract with Ethyl Acetate.[6] Wash with brine, dry (MgSO₄), and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc) may be required if impurities are

present, though the crude is often clean enough for deprotection.

Mechanistic Insight: The Weinreb Chelate
The success of this reaction relies on the stability of the tetrahedral intermediate formed

between the magnesium and the methoxy-oxygen.

Caption: Figure 2. Formation of the stable magnesium-chelated intermediate prevents over-

addition of the Grignard reagent.

Step 3: Deprotection to 1-(Piperidin-3-yl)ethanone
Hydrochloride
Objective: Removal of the Boc group and formation of the stable HCl salt.

Reagents:

N-Boc-3-acetylpiperidine (1.0 eq)
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4M HCl in Dioxane (5-10 eq)

Solvent: 1,4-Dioxane or Methanol

Protocol:

Dissolve the intermediate in a minimal amount of 1,4-dioxane.

Add 4M HCl in dioxane dropwise at RT.

Stir for 2–4 hours. A white precipitate should begin to form.

Isolation: Dilute with diethyl ether to maximize precipitation. Filter the solid under nitrogen

(the salt can be hygroscopic).

Wash the filter cake with cold ether. Dry under vacuum.

Quality Control & Data Specifications
Expected Analytical Data

Test Specification Notes

Appearance White to off-white solid
Hygroscopic; store in

desiccator.

1H NMR (D₂O) Distinct singlet δ ~2.2 ppm
Corresponds to the acetyl

methyl group (-COCH₃).

LC-MS [M+H]+ = 128.1 (Free base)
Analysis usually shows parent

ion of free amine.

Melting Point 185–190°C (Decomp)
Broad range typical for HCl

salts depending on hydration.

Troubleshooting Guide
Issue: Low yield in Step 2 (Grignard).

Cause: Wet THF or old Grignard reagent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1403711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Distill THF over Na/Benzophenone or use molecular sieves. Titrate Grignard

reagent before use.

Issue: Product is an oil in Step 3.

Cause: Excess Dioxane or impurities.

Solution: Triturate vigorously with diethyl ether or hexanes to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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